Cas no 88461-03-4 (1,3-Cyclohexanedione, 2-[5-oxo-1-(phenylmethyl)-2-pyrrolidinyl]-)

• Product name: 1,3-Cyclohexanedione, 2-[5-oxo-1-(phenylmethyl)-2-pyrrolidinyl]-
• CAS No: 88461-03-4
• MF: C₁₇H₁₉NO₃
• MW: 285.337664842606
• CID: 631988
• PubChem ID: 13179707

1,3-Cyclohexanedione, 2-[5-oxo-1-(phenylmethyl)-2-pyrrolidinyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 2-[5-oxo-1-(phenylmethyl)-2-pyrrolidinyl]-
• 2-(1-benzyl-5-oxopyrrolidin-2-yl)cyclohexane-1,3-dione
• 88461-03-4
• DTXSID80525064

• Inchi： InChI=1S/C17H19NO3/c19-14-7-4-8-15(20)17(14)13-9-10-16(21)18(13)11-12-5-2-1-3-6-12/h1-3,5-6,13,17H,4,7-11H2
• InChI Key： CVSJTLOHTFBNFN-UHFFFAOYSA-N
• SMILES： C1CC(=O)C(C(=O)C1)C2CCC(=O)N2CC3=CC=CC=C3

Computed Properties

• Exact Mass: 285.13649347g/mol
• Monoisotopic Mass: 285.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.4Ų